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Compound of Interest

Compound Name: Flavaprin

CAS No.: 53846-49-4

Cat. No.: B1150687 Get Quote

Hazard Identification & Risk Logic
Before selecting PPE, you must understand the mechanism of exposure. Flavaprin is a solid-

state flavonoid. The primary risks are not just the compound itself, but the vector used to

deliver it.

The Compound: Flavaprin is a bioactive small molecule. Like structurally similar agents

(e.g., Flavopiridol), it should be handled as a potential Irritant (Skin/Eye/Respiratory) and a

suspected Reproductive Toxin pending full toxicity data.

The Vector (The Hidden Danger): Flavaprin is hydrophobic and typically requires DMSO

(Dimethyl Sulfoxide) for solubilization.

Critical Insight: DMSO is a permeation enhancer. If Flavaprin-in-DMSO splashes on your

skin, the solvent will carry the bioactive compound directly into your bloodstream,

bypassing the stratum corneum. Your PPE must resist DMSO, not just the powder.

Personal Protective Equipment (PPE) Matrix
Do not rely on generic "lab safety" rules. Use this specific matrix for Flavaprin workflows.
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PPE Component Specification Scientific Rationale

Hand Protection (Primary)
Nitrile (Accelerator-Free)Min

Thickness: 5 mil (0.12mm)

Latex degrades rapidly in

DMSO. Thin nitrile (<3 mil)

offers insufficient breakthrough

time (<5 mins) for organic

solvents.

Hand Protection (Secondary) Double-Gloving Protocol

The outer glove absorbs the

mechanical wear; the inner

glove remains the

sterile/chemical barrier.

Immediately change outer

gloves upon any splash.

Respiratory Protection N95 (NIOSH) or P3 (EN 143)

Flavaprin is a light,

electrostatic powder. Weighing

creates invisible micro-

aerosols. Surgical masks offer

zero protection against

inhalation.[1]

Eye Protection
Chemical Splash

Goggles(ANSI Z87.1 / EN 166)

Safety glasses with side

shields are insufficient for

liquid handling. You need a

seal against DMSO splashes.

Body Protection
Tyvek® Lab Coat (Closed

Front)

Cotton lab coats absorb liquids

and hold them against the

skin. Non-woven polyethylene

(Tyvek) repels fluid splashes.

The "Red Zone" Protocol (High Concentration Handling)
If handling stock solutions >10 mM or powder quantities >100 mg:

Sleeve Covers: Use polyethylene sleeve covers to bridge the gap between glove and lab

coat cuff.
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Double-Gloving Technique: Put on the first pair of gloves. Pull lab coat cuffs over the first

pair. Put the second pair of gloves over the lab coat cuffs. This creates a shingle effect,

ensuring spills run off, not into, the glove.

Engineering Controls & Containment
PPE is the last line of defense. The primary barrier is your engineering control.[1][2]

Powder Handling: Must be performed in a Chemical Fume Hood or a Powder Weighing

Station with HEPA filtration.

Why: Static electricity can cause flavonoid powders to "jump." Airflow velocity should be

monitored (face velocity 0.3–0.5 m/s).

Solubilization: Adding DMSO to Flavaprin is an exothermic event (mild). Perform this inside

the hood to contain vapors.

Operational Workflow: From Vial to Assay
This self-validating workflow ensures safety at every transition point.
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Zone 1: Solid Handling

Zone 2: Solubilization (Critical Risk)

Zone 3: Disposal

Solid Flavaprin Vial

Weighing Station
(HEPA Filtered)

 Open in Hood

Use Anti-Static Gun
(Prevent Powder Jump)

 If Static Observed

Add DMSO/Ethanol

 Transfer to Tube

Solid Waste
(Double Bagged)

 Empty Vials/Wipes
Vortex Mixing

(Cap Sealed + Parafilm)

 Closed System

Visual Inspection
(Check for Precipitate)

Segregate Liquid Waste
(High BTU/Solvent Stream)

 After Assay

Figure 1: Safety logic flow for Flavaprin handling. Note the critical transition at 'Add DMSO' where permeation risk spikes.

Click to download full resolution via product page

Emergency Response Protocols
Scenario A: Powder Spill (Dry)

Do not sweep. Sweeping generates dust.
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Cover the spill with a wet paper towel (water or ethanol) to dampen the powder.

Wipe up the damp material using nitrile gloves.

Place waste in a sealed hazardous waste bag.

Scenario B: DMSO Solution Splash on Skin
This is a time-critical emergency due to rapid absorption.

Immediate Action: Do not wait to find a neutralizer.

Flush: Rinse the area with copious amounts of water for at least 15 minutes.[3][4]

Note: Avoid using ethanol or other organic solvents to clean the skin; they will only

increase the absorption rate of the Flavaprin.

Soap: Wash gently with non-abrasive soap after the initial flush.

Report: Document the concentration and solvent (DMSO) for the occupational health officer.

Waste Disposal
Flavaprin is a chemical contaminant.[2][5][6][7]

Liquids: Dispose of in "Halogenated" or "Non-Halogenated" solvent waste streams

(depending on the solvent used). Do not pour down the sink.

Solids: Pipette tips, vials, and gloves must be treated as Hazardous Chemical Debris.

Double-bag them before placing them in the drum to prevent off-gassing of residual DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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